Cas no 445410-54-8 (4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]-)

• Product Name: 4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]-
• CAS No: 445410-54-8
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 327613
• PubChem ID: 833770
• Update Time: 2025-05-23

4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]-
• 4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]-(9CI)
• 445410-54-8
• SR-01000321475-1
• CHEMBL1398623
• DTXSID501323650
• (4-Ethoxy-benzyl)-[1,2,4]triazol-4-yl-amine
• N-[(4-ethoxyphenyl)methyl]-1,2,4-triazol-4-amine
• SMR000523935
• CS-0367951
• Oprea1_727064
• AN-465/15280003
• n-(4-ethoxybenzyl)-n-(4h-1,2,4-triazol-4-yl)amine
• SR-01000321475
• MLS001205348
• AKOS000623378
• N-(4-ethoxybenzyl)-4H-1,2,4-triazol-4-amine

• Inchi： 1S/C11H14N4O/c1-2-16-11-5-3-10(4-6-11)7-14-15-8-12-13-9-15/h3-6,8-9,14H,2,7H2,1H3
• InChI Key： XPJDLWONFDYXFN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CNN1C=NN=C1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Additional information on 4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]-

Comprehensive Overview of 4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]- (CAS No. 445410-54-8)

The compound 4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]- (CAS No. 445410-54-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative is characterized by its unique structural features, including a 1,2,4-triazole core and an ethoxyphenylmethyl substituent. Its molecular formula and precise chemical architecture make it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for triazole-based compounds has surged due to their versatility in drug discovery and material science. The 4H-1,2,4-Triazol-4-amine scaffold, in particular, is known for its potential applications in developing enzyme inhibitors and antimicrobial agents. Researchers are increasingly investigating its interactions with biological targets, leveraging its hydrogen-bonding capabilities and aromatic stability. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The N-[(4-ethoxyphenyl)methyl] side chain introduces additional functionalities, such as enhanced lipophilicity and metabolic stability, which are critical for optimizing drug-like properties. These attributes are particularly relevant in the context of central nervous system (CNS) drug development, where blood-brain barrier permeability is a key consideration. Current studies also explore its potential as a precursor for heterocyclic synthesis, addressing the need for efficient green chemistry methodologies.

From an industrial perspective, CAS No. 445410-54-8 is often discussed in forums focusing on high-value fine chemicals and custom synthesis. Its synthesis typically involves multistep organic reactions, including condensation and cyclization steps, which are topics of interest for chemists seeking scalable and cost-effective production routes. The compound’s thermal stability and solubility profile further contribute to its utility in formulation science.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. As the chemical industry shifts toward sustainable practices, researchers are evaluating the biodegradability and eco-toxicity of triazole derivatives. This aligns with broader searches for safer alternatives in agrochemicals and pharmaceuticals, a trend reflected in recent PubMed and Google Scholar queries.

In summary, 4H-1,2,4-Triazol-4-amine,N-[(4-ethoxyphenyl)methyl]- represents a compelling case study in modern chemical research. Its multifaceted applications—from drug design to material innovation—highlight its relevance in addressing contemporary scientific challenges. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in both academic and industrial settings.